1-(3-bromo-4-fluorophenyl)cyclopropane-1-carbonitrile
Overview
Description
1-(3-bromo-4-fluorophenyl)cyclopropane-1-carbonitrile, also known as 4-bromo-3-fluoro-1-cyclopropanecarbonitrile (BFCN) is an organic compound that is used in a variety of scientific research applications. It is a highly reactive compound with a wide range of possible uses in the laboratory. BFCN has been studied extensively due to its interesting properties, including its ability to act as a catalyst, its low toxicity, and its low cost.
Scientific Research Applications
BFCN has a variety of applications in scientific research. It is used as a catalyst in organic synthesis, and it has been used to synthesize a variety of compounds, including aryl halides and alkyl halides. BFCN has also been used in the synthesis of pharmaceuticals and agrochemicals, as well as in the synthesis of polymers and other materials. In addition, BFCN has been used in the synthesis of dyes, pigments, and other materials.
Mechanism of Action
BFCN is a highly reactive compound and is capable of reacting with a variety of other compounds. It can react with nucleophiles, such as alcohols, amines, and carboxylic acids, as well as with electrophiles, such as halogens and metal ions. BFCN can also act as a catalyst in a variety of reactions, including the Williamson ether synthesis and the Grignard reaction.
Biochemical and Physiological Effects
BFCN has been studied extensively due to its interesting properties, including its low toxicity and its low cost. In addition, BFCN has been studied for its potential effects on the human body. It has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, BFCN has been found to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
BFCN is a highly reactive compound, which makes it ideal for use in laboratory experiments. It is easy to synthesize, and it is relatively inexpensive. In addition, it is non-toxic and has a low melting point, making it easy to handle in the laboratory. However, BFCN is also highly reactive, which can make it difficult to control in certain experiments.
Future Directions
The potential applications of BFCN in scientific research are vast. In the future, it is likely that BFCN will be used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. In addition, it is possible that BFCN will be used to study the mechanism of action of various enzymes and to develop new drugs and treatments. Finally, BFCN could be used to study the biochemical and physiological effects of various compounds on the human body.
Synthesis Methods
BFCN can be synthesized using a variety of methods, including the Williamson ether synthesis and the Grignard reaction. In the Williamson ether synthesis, a bromo-substituted cyclopropyl carbonitrile is reacted with a fluorinated phenylmagnesium bromide in the presence of a strong base such as sodium hydroxide. The Grignard reaction is a more straightforward method, in which a bromo-substituted cyclopropyl carbonitrile is reacted with a fluorinated phenylmagnesium bromide in the presence of a strong base such as sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-bromo-4-fluorophenyl)cyclopropane-1-carbonitrile involves the reaction of 3-bromo-4-fluorobenzonitrile with cyclopropane carboxylic acid in the presence of a suitable catalyst.", "Starting Materials": ["3-bromo-4-fluorobenzonitrile", "cyclopropane carboxylic acid", "catalyst"], "Reaction": ["Step 1: Dissolve 3-bromo-4-fluorobenzonitrile and cyclopropane carboxylic acid in a suitable solvent such as dichloromethane.", "Step 2: Add a suitable catalyst such as triethylamine to the reaction mixture.", "Step 3: Heat the reaction mixture to reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then filter off any solid precipitate.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography using a suitable eluent such as hexane/ethyl acetate to obtain the desired product, 1-(3-bromo-4-fluorophenyl)cyclopropane-1-carbonitrile."] } | |
CAS RN |
1314673-55-6 |
Product Name |
1-(3-bromo-4-fluorophenyl)cyclopropane-1-carbonitrile |
Molecular Formula |
C10H7BrFN |
Molecular Weight |
240.1 |
Purity |
95 |
Origin of Product |
United States |
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